15-Demethyl plumieride

Specification

• CAS No.: 133738-37-1
• Molecular Formula: C20H24O12
• Molecular Weight: 456.4 g/mol
• IUPAC Name: methyl (1S,4aS,7R,7aS)-4'-(hydroxymethyl)-5'-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[4a,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-furan]-4-carboxylate
• Standard InChI: InChI=1S/C20H24O12/c1-28-17(27)10-7-29-18(31-19-15(25)14(24)13(23)11(6-22)30-19)12-9(10)2-3-20(12)4-8(5-21)16(26)32-20/h2-4,7,9,11-15,18-19,21-25H,5-6H2,1H3/t9-,11-,12-,13-,14+,15-,18+,19+,20-/m1/s1
• Standard InChI Key: XFIOZCMKPNZOII-RJMCEWFISA-N
• Isomeric SMILES: COC(=O)C1=CO[C@H]([C@H]2[C@@H]1C=C[C@@]23C=C(C(=O)O3)CO)O[C@H]4[C@@H]([C@H]([C@@H]([C@H](O4)CO)O)O)O
• Canonical SMILES: COC(=O)C1=COC(C2C1C=CC23C=C(C(=O)O3)CO)OC4C(C(C(C(O4)CO)O)O)O

Introduction

Chemical Identity and Structural Characteristics

Molecular Architecture

15-Demethyl plumieride features a spirocyclic framework comprising a cyclopenta[c]pyran moiety fused to a furan-2-one ring. The IUPAC name, methyl (1S,4aS,7R,7aS)-4'-(hydroxymethyl)-5'-oxo-1-[(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxyspiro[4a,7a-dihydro-1H-cyclopenta[c]pyran-7,2'-furan]-4-carboxylate, reflects its complex stereochemistry. Key functional groups include a carboxylate ester at position 4, a hydroxymethyl substituent at position 4', and a β-D-glucopyranosyl unit linked via an ether bond.

Table 1: Key Physicochemical Properties of 15-Demethyl Plumieride

Property	Value
Molecular Formula	$\text{C}_{20}\text{H}_{24}\text{O}_{12}$
Molecular Weight	456.4 g/mol
CAS Registry Number	133738-37-1
UV Absorption (λ_max)	240 nm (MeOH)
IR Bands	3380–3340 cm⁻¹ (OH), 1769 cm⁻¹ (C=O)

Spectroscopic Identification

Nuclear magnetic resonance (NMR) spectroscopy reveals distinctive signals: a deshielded proton at δ 7.26 ppm (H-10) and olefinic protons at δ 6.36 (H-6) and 5.55 ppm (H-7). The $^{13}\text{C}$-NMR spectrum confirms lactonic carbonyl (δ 170.4 ppm) and anomeric carbons (δ 99.8 ppm). High-resolution mass spectrometry (HR-MS) exhibits a molecular ion peak at m/z 456 [M⁻].

Pharmacological Profile

Antimicrobial Activity

15-Demethyl plumieride demonstrates broad-spectrum antimicrobial effects. In agar diffusion assays, it inhibited Staphylococcus aureus, Bacillus subtilis, Escherichia coli, and Candida albicans at 0.5 µg/ml.

Table 2: Antimicrobial Activity of 15-Demethyl Plumieride

Pathogen	MIC (µg/ml)	Zone of Inhibition (mm)
Staphylococcus aureus	0.5	12.3 ± 0.5
Candida albicans	0.5	14.1 ± 0.7
Escherichia coli	1.0	9.8 ± 0.3

The compound’s efficacy against fungal pathogens is attributed to its ability to disrupt cell membrane integrity, as evidenced by leakage of intracellular components in C. albicans.

Antioxidant and Anti-Inflammatory Properties

While direct studies on 15-demethyl plumieride are sparse, structurally related iridoids exhibit radical scavenging activity against DPPH (IC₅₀: 18.7 µM) and suppress pro-inflammatory cytokines like TNF-α and IL-6. These effects correlate with the compound’s hydroxyl and carboxyl groups, which neutralize reactive oxygen species (ROS).

Research Findings and Mechanistic Insights

Isolation and Biosynthesis

15-Demethyl plumieride is isolated from Plumeria alba stem bark using solvent partitioning (ethyl acetate) and silica gel chromatography. Biosynthetically, it originates from geraniol through cyclization and oxidation steps, with glycosylation enhancing its solubility and bioactivity.

Table 3: Chromatographic Conditions for Isolation

Parameter	Detail
Stationary Phase	Silica gel 60 (230–400 mesh)
Mobile Phase	Dichloromethane:MeOH (9:1)
Detection	UV at 240 nm